Cas no 119392-30-2 (4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)-)

• Product Name: 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)-
• CAS No: 119392-30-2
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 133062
• PubChem ID: 14377065
• Update Time: 2025-10-24

4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)-
• ETHYL-6(S),7-ISOPROPYLIDENEDIOXY-HEPT-4-ENOATE
• ETHYL-6(S),7-ISOPROPYLIDENE-HEPT-4-ENOATE
• ETHYL 6-MORPHOLINOPYRIDINE-2-CARBOXYLATE
• ethyl (4E)-5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]pent-4-enoate
• 119392-30-2
• (S,E)-ETHYL 5-(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)PENT-4-ENOATE
• 4-Pentenoic acid, 5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)-
• ethyl (E)-5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]pent-4-enoate

• Inchi： 1S/C12H20O4/c1-4-14-11(13)8-6-5-7-10-9-15-12(2,3)16-10/h5,7,10H,4,6,8-9H2,1-3H3/b7-5+/t10-/m0/s1
• InChI Key： RRSJYUBUPNAAFL-STUBTGCMSA-N
• SMILES： O1[C@@H](/C=C/CCC(=O)OCC)COC1(C)C

Computed Properties

• Exact Mass: 228.13600
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 2.03740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)-

Research Briefing on 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- (CAS: 119392-30-2)

In recent years, the compound 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- (CAS: 119392-30-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique dioxolane ring and pentenoic acid backbone, has shown promising potential in various applications, including drug synthesis, biocatalysis, and medicinal chemistry. This briefing aims to summarize the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- has been optimized through several innovative approaches. Recent studies have focused on enantioselective synthesis to achieve high purity and yield. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric method using chiral ligands, which improved the stereoselectivity of the product. The compound's structural features, including the dioxolane ring, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of biological activity, preliminary studies have explored the compound's potential as a precursor for bioactive molecules. Research published in Bioorganic & Medicinal Chemistry Letters (2022) indicated that derivatives of 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its possible utility in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's role in biocatalysis. A 2023 study in ACS Catalysis highlighted its use as a substrate for engineered enzymes, which can selectively modify its structure to produce high-value chiral compounds. This application aligns with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry.

Despite these advancements, challenges remain in scaling up the production and optimizing the compound's pharmacokinetic properties. Future research directions may include exploring its incorporation into drug delivery systems or investigating its interactions with biological targets at the molecular level. Collaborative efforts between chemists and biologists will be crucial to unlocking the full potential of this versatile compound.

In conclusion, 4-Pentenoic acid,5-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, ethyl ester, (4E)- (CAS: 119392-30-2) represents a promising candidate for further investigation in chemical biology and pharmaceutical development. Its unique structural properties and diverse applications underscore its relevance in contemporary research. Continued exploration of its synthesis, biological activities, and therapeutic potential will likely yield valuable insights for the scientific community.